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Introduction
N-Nitrosomethylphenidate (NMPH) is a nitrosamine impurity of methylphenidate, a widely

prescribed central nervous system stimulant for the treatment of Attention Deficit Hyperactivity

Disorder (ADHD) and narcolepsy.[1] As a potential genotoxic and carcinogenic compound, the

detection and quantification of NMPH in methylphenidate-containing drug products are critical

for ensuring patient safety and regulatory compliance.[1] This document provides detailed

application notes and protocols for the use of N-Nitrosomethylphenidate as a certified

reference material (CRM) in analytical testing.

N-Nitrosomethylphenidate can form during the synthesis, processing, or storage of

methylphenidate, particularly under acidic conditions in the presence of nitrite sources.[1] The

use of a well-characterized CRM is essential for the validation of analytical methods and the

accurate quantification of this impurity in pharmaceutical formulations.
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N-Nitrosomethylphenidate Certified Reference
Material: Specifications
A certified reference material for N-Nitrosomethylphenidate provides the necessary

assurance of identity, purity, and concentration for its use as a calibrant and control in analytical

procedures. The table below summarizes typical specifications for an N-
Nitrosomethylphenidate CRM.

Parameter Specification Source

Chemical Name
Methyl 2-(1-nitrosopiperidin-2-

yl)-2-phenylacetate
[1][2]

CAS Number 55557-03-4 [1][3]

Molecular Formula C₁₄H₁₈N₂O₃ [2][3]

Molecular Weight 262.30 g/mol

Purity ≥95% [1]

Format

Neat solid or solution in a

specified solvent (e.g., 1

mg/mL in Methanol)

[3]

Storage -20°C, protected from light

Retest Date
Typically 24 months from the

date of analysis
[1]

Analytical Methodology: Quantification of N-
Nitrosomethylphenidate by LC-MS/MS
Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the preferred method

for the trace-level quantification of nitrosamine impurities in pharmaceutical products due to its

high sensitivity and selectivity.[4]

Principle
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The method involves the chromatographic separation of N-Nitrosomethylphenidate from the

active pharmaceutical ingredient (API) and other matrix components, followed by detection and

quantification using a tandem mass spectrometer operating in Multiple Reaction Monitoring

(MRM) mode. The use of an isotopically labeled internal standard is recommended to ensure

accuracy and precision.

Experimental Protocol
The following protocol is a representative method for the analysis of N-
Nitrosomethylphenidate in a methylphenidate drug product. Method validation and

verification are required for implementation in a quality control setting.

3.2.1. Reagents and Materials

N-Nitrosomethylphenidate Certified Reference Material

Methylphenidate Drug Product (Tablets or Capsules)

Methanol (LC-MS Grade)

Acetonitrile (LC-MS Grade)

Ammonium Acetate (LC-MS Grade)

Acetic Acid (LC-MS Grade)

Water (Ultrapure, 18.2 MΩ·cm)

Volumetric flasks, pipettes, and other standard laboratory glassware

Syringe filters (e.g., 0.22 µm PVDF)

3.2.2. Instrumentation

UHPLC system coupled to a triple quadrupole mass spectrometer

Analytical balance

Vortex mixer
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Centrifuge

3.2.3. Chromatographic and Mass Spectrometric Conditions

Parameter Condition

LC System Shimadzu Nexera® UPLC or equivalent

Column
Agilent Poroshell® C8 (50 × 3 mm, 2.7 μm) or

equivalent

Mobile Phase A
5 mM Ammonium Acetate / 0.1% Acetic Acid in

Water (pH 3.5)

Mobile Phase B Acetonitrile

Gradient Time (min)

0.2

10.0

10.01

12.0

Flow Rate 0.45 mL/min

Column Temperature 40°C

Injection Volume 5 µL

MS System Sciex QTRAP® 6500 or equivalent

Ionization Mode Electrospray Ionization (ESI), Positive

Ion Source Temperature 500°C

IonSpray Voltage 5500 V

Declustering Potential (DP) 40 V

3.2.4. MRM Transitions
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Multiple Reaction Monitoring (MRM) is used for selective detection and quantification. Two

transitions are typically monitored for each analyte: a quantifier for concentration measurement

and a qualifier for identity confirmation.

Analyte
Precursor Ion
(m/z)

Product Ion
(Quantifier)
(m/z)

Product Ion
(Qualifier)
(m/z)

Collision
Energy (eV)

N-

Nitrosomethylph

enidate

263.1 184.1 84.1

Optimized for

specific

instrument

Note: The specific m/z values and collision energies should be optimized for the instrument in

use.

Sample and Standard Preparation
3.3.1. Standard Stock Solution (100 µg/mL)

Accurately weigh approximately 10 mg of N-Nitrosomethylphenidate CRM and dissolve in a

100 mL volumetric flask with methanol.

3.3.2. Working Standard Solutions

Prepare a series of working standard solutions by serial dilution of the stock solution with

methanol to cover the expected concentration range of the impurity in the sample. A typical

calibration curve might range from 0.1 ng/mL to 100 ng/mL.

3.3.3. Sample Preparation (from Methylphenidate Tablets)

Weigh and finely powder a representative number of tablets.

Accurately weigh a portion of the powdered tablets equivalent to one dosage unit into a

centrifuge tube.

Add a known volume of methanol (e.g., 10 mL) to the tube.

Vortex for 5 minutes to ensure complete dissolution of the drug substance.
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Centrifuge at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

Data Analysis and System Suitability
Calibration Curve: Generate a linear regression curve from the peak areas of the working

standard solutions versus their concentrations. A correlation coefficient (r²) of ≥ 0.99 is

typically required.

Quantification: Determine the concentration of N-Nitrosomethylphenidate in the sample

preparation by interpolation from the calibration curve.

System Suitability: Inject a mid-level standard solution multiple times (e.g., n=6) before and

during the analysis. The relative standard deviation (%RSD) of the peak areas should be ≤

15%.
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Caption: Formation of N-Nitrosomethylphenidate from Methylphenidate.

Analytical Workflow for NMPH Quantification
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Caption: Workflow for N-Nitrosomethylphenidate quantification.
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Stability and Storage of N-Nitrosomethylphenidate
CRM
N-Nitrosamine compounds can be sensitive to light and temperature. The N-
Nitrosomethylphenidate CRM should be stored at the recommended temperature of -20°C

and protected from light to ensure its stability until the expiration or retest date. Solutions

prepared from the CRM should be stored under similar conditions and their stability should be

verified if stored for an extended period. The European Medicines Agency (EMA) emphasizes

that the stability of the finished product should be considered to ensure that the acceptable

intake of any N-nitrosamine impurity is not exceeded until the end of its shelf life.[5]

Safety Precautions
N-Nitrosomethylphenidate is a suspected carcinogen and should be handled with appropriate

safety precautions.[5] This includes the use of personal protective equipment (gloves, lab coat,

safety glasses) and handling in a well-ventilated area or a fume hood. All waste containing this

compound should be disposed of as hazardous chemical waste according to institutional

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synchemia.com [synchemia.com]

2. cleanchemlab.com [cleanchemlab.com]

3. store.usp.org [store.usp.org]

4. fda.gov [fda.gov]

5. ema.europa.eu [ema.europa.eu]

To cite this document: BenchChem. [Application Notes and Protocols: N-
Nitrosomethylphenidate as a Certified Reference Material]. BenchChem, [2026]. [Online

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13421479/docs?utm_src=pdf-body#application-notes-and-protocols-n-nitrosomethylphenidate-as-a-certified-reference-material
https://www.benchchem.com/product/b13421479/docs?utm_src=pdf-body#application-notes-and-protocols-n-nitrosomethylphenidate-as-a-certified-reference-material
https://www.benchchem.com/product/b13421479/docs?utm_src=pdf-body#application-notes-and-protocols-n-nitrosomethylphenidate-as-a-certified-reference-material
https://www.ema.europa.eu/en/documents/opinion-any-scientific-matter/nitrosamines-emea-h-a53-1490-questions-answers-marketing-authorisation-holders-applicants-chmp-opinion-article-53-regulation-ec-no-726-2004-referral-nitrosamine-impurities-human-medicinal-products_en.pdf
https://www.benchchem.com/product/b13421479/docs?utm_src=pdf-body#application-notes-and-protocols-n-nitrosomethylphenidate-as-a-certified-reference-material
https://www.ema.europa.eu/en/documents/opinion-any-scientific-matter/nitrosamines-emea-h-a53-1490-questions-answers-marketing-authorisation-holders-applicants-chmp-opinion-article-53-regulation-ec-no-726-2004-referral-nitrosamine-impurities-human-medicinal-products_en.pdf
https://www.benchchem.com/product/b13421479?utm_src=pdf-custom-synthesis#bc-rfq
https://www.synchemia.com/upload/product_list/N-Nitroso_Methylphenidate.pdf
https://www.cleanchemlab.com/N-Nitroso-Methylphenidate
https://store.usp.org/product/1A03940
https://www.fda.gov/media/149015/download
https://www.ema.europa.eu/en/documents/opinion-any-scientific-matter/nitrosamines-emea-h-a53-1490-questions-answers-marketing-authorisation-holders-applicants-chmp-opinion-article-53-regulation-ec-no-726-2004-referral-nitrosamine-impurities-human-medicinal-products_en.pdf
https://www.benchchem.com/product/b13421479/docs#application-notes-and-protocols-n-nitrosomethylphenidate-as-a-certified-reference-material
https://www.benchchem.com/product/b13421479/docs#application-notes-and-protocols-n-nitrosomethylphenidate-as-a-certified-reference-material
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13421479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PDF]. Available at: [https://www.benchchem.com/product/b13421479/docs#application-
notes-and-protocols-n-nitrosomethylphenidate-as-a-certified-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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